Cas no 73095-00-8 (1H-Purine-1-propanoicacid, 9-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-imino-)

• Product Name: 1H-Purine-1-propanoicacid, 9-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-imino-
• CAS No: 73095-00-8
• MF: C₁₃H₁₈N₅O₈P
• MW: 403.28448343277
• CID: 565593
• PubChem ID: 175410
• Update Time: 2025-04-19

1H-Purine-1-propanoicacid, 9-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-imino- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-1-propanoicacid, 9-(2-deoxy-5-O-phosphono-b-D-erythro-pentofuranosyl)-6,9-dihydro-6-imino-
• 1-(2-carboxyethyl)deoxyadenosine 5'-monophosphate
• 3-[9-[(2R,4S,5R)-4-hydroxy-5-(phosphonooxymethyl)oxolan-2-yl]-6-iminopurin-1-yl]propanoic acid
• DTXSID30993850
• 1-(2-Carboxyethyl)-9-(2-deoxy-5-O-phosphonopentofuranosyl)-1,9-dihydro-6H-purin-6-imine
• 1-Cedam
• 1H-Purine-1-propanoic acid, 9-(2-deoxy-5-O-phosphono-beta-D-erythro-pentofuranosyl)-6,9-dihydro-6-imino-
• 73095-00-8

• Inchi： 1S/C13H18N5O8P/c14-12-11-13(16-5-17(12)2-1-10(20)21)18(6-15-11)9-3-7(19)8(26-9)4-25-27(22,23)24/h5-9,14,19H,1-4H2,(H,20,21)(H2,22,23,24)/t7-,8+,9+/m0/s1
• InChI Key： MRAOIJOEQRNBPX-DJLDLDEBSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H](C[C@H](N2C=NC3C(=N)N(CCC(=O)O)C=NC2=3)O1)O

Computed Properties

• Exact Mass: 403.089
• Monoisotopic Mass: 403.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 191Ų

Experimental Properties

• Density: 2
• Boiling Point: 848.4°C at 760 mmHg
• Flash Point: 466.9°C
• Refractive Index: 1.793
• PSA: 202.82000
• LogP: -0.95560